Cas no 87527-52-4 (1,3,4-Thiadiazol-2-amine, 5-[3-(4-methoxyphenoxy)propyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[3-(4-methoxyphenoxy)propyl]-
• CAS No: 87527-52-4
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 655391
• PubChem ID: 13272828
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(4-methoxyphenoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[3-(4-methoxyphenoxy)propyl]-
• 5-[3-(4-methoxyphenoxy)propyl]-1,3,4-thiadiazol-2-amine
• DTXSID70533779
• 87527-52-4

• Inchi： 1S/C12H15N3O2S/c1-16-9-4-6-10(7-5-9)17-8-2-3-11-14-15-12(13)18-11/h4-7H,2-3,8H2,1H3,(H2,13,15)
• InChI Key： JWUUXNJNKKKMFJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCCOC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.5Ų